Cas no 1193-02-8 (4-Aminothiophenol)

• Product Name: 4-Aminothiophenol
• CAS No: 1193-02-8
• MF: C₆H₇NS
• MW: 125.191479921341
• MDL: MFCD00007880
• CID: 41003
• PubChem ID: 24866468
• Update Time: 2025-11-02

4-Aminothiophenol Chemical and Physical Properties

Names and Identifiers

• 4-Aminothiophenol
• 4-AMINOBENZENETHIOL
• 4-AMINOPHENYL MERCAPTAN
• 4-MERCAPTOANILINE
• BENZENETHIOL, 4-AMINO-
• LABOTEST-BB LTBB000715
• P-AMINOBENZENETHIOL
• P-AMINOPHENYL MERCAPTAN
• P-AMINOTHIOPHENOL
• 4-amino-benzenethio
• Benzenethiol, p-amino-
• p-amino-benzenethio
• p-Mercaptoaniline
• 4-Aminobenzenethiol~4-Mercaptoaniline
• 4-Aminothophenol
• 4-Aminobenzenethiol, 4-Aminophenyl mercaptan, 4-Mercaptoaniline
• 4-Amino-benzenethiol
• FT-0633450
• A804250
• BP-10049
• 4-Aminothiophenol, technical grade, 90%
• AMINOBENZENETHIOL, P-
• 4-Amino thiophenol
• CS-W013508
• EINECS 214-763-4
• 4-MERCAPTOBENZENAMINE
• AC-1080
• Q27271149
• 4-Aminothiophenol, tech grade
• 1193-02-8
• SCHEMBL49836
• EN300-40426
• F0001-0317
• UNII-8X56V0K20X
• PS-3195
• W-108519
• NS00023851
• p-Aminophenylmercaptan
• 4-aminothiphenol
• P-AMINOPHENYLTHIOL
• BRN 0906904
• BCP18598
• 4-aminobenzene-1-thiol
• DTXSID1074466
• 5-BROMO-IMIDAZO[1,2-A]PYRIDINEHBR
• AKOS009156582
• p-amino-thiophenol
• 8X56V0K20X
• 4-Aminothiophenol, 97%
• A0623
• MFCD00007880
• AI3-52549
• DB-003458
• 4-Aminobenzenethiol;4-Aminophenyl mercaptan;4-Mercaptoaniline
• FA02055
• 214-763-4
• DTXCID2033497
• Benzenethiol, 4-amino-(9CI)
• 6976-04-1 (Na salt)

• MDL： MFCD00007880
• Inchi： 1S/C6H7NS/c7-5-1-3-6(8)4-2-5/h1-4,8H,7H2
• InChI Key： WCDSVWRUXWCYFN-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)N
• BRN： 906904

Computed Properties

• Exact Mass: 125.03000
• Monoisotopic Mass: 125.02992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 27

Experimental Properties

• Color/Form: Solid, yellow crystal, malodorous
• Density: 1.136 (estimate)
• Melting Point: 37-42 °C (lit.)
• Boiling Point: 142°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4606 (estimate)
• Solubility: 7.3g/l
• Water Partition Coefficient: Immiscible with water.
• PSA: 64.82000
• LogP: 2.13870
• Sensitiveness: Stench
• Solubility: Soluble

4-Aminothiophenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3263 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S28-S36/37/39-S45-S25
• FLUKA BRAND F CODES：10-13-23
• RTECS：DC0602500
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Aminothiophenol

4-Aminothiophenol (CAS No. 1193-02-8): Properties, Applications, and Market Insights

4-Aminothiophenol (CAS No. 1193-02-8), also known as 4-ATP or p-aminothiophenol, is a versatile organic compound with significant importance in various industrial and research applications. This aromatic amine features both an amino group (-NH₂) and a thiol group (-SH) attached to a benzene ring, making it a valuable building block in chemical synthesis. The compound's unique molecular structure contributes to its reactivity and functionality, particularly in surface modification, nanomaterials, and sensor technologies.

The chemical properties of 4-Aminothiophenol include a molecular formula of C₆H₇NS, a molecular weight of 125.19 g/mol, and a melting point range of 44-46°C. It typically appears as a light yellow to brown crystalline powder with a characteristic odor. The presence of both amino and thiol groups allows 4-ATP to participate in diverse chemical reactions, including nucleophilic substitutions, oxidation, and coupling reactions. These properties make it particularly useful in the development of self-assembled monolayers (SAMs) on gold and other metal surfaces, a topic of growing interest in nanotechnology research.

One of the most prominent applications of 4-Aminothiophenol is in the field of surface-enhanced Raman spectroscopy (SERS). Researchers frequently utilize 4-ATP as a probe molecule due to its strong affinity for metal surfaces and distinct Raman signature. Recent studies have explored its potential in developing highly sensitive biosensors for medical diagnostics and environmental monitoring. The compound's ability to form stable bonds with nanoparticles has led to innovative applications in drug delivery systems and targeted therapy approaches, addressing current healthcare challenges.

In material science, p-aminothiophenol serves as a crucial linker molecule for functionalizing various nanomaterials. Its dual functional groups enable the creation of hybrid materials with tailored properties for electronics, catalysis, and energy storage applications. The growing demand for advanced materials in renewable energy technologies has increased interest in 4-Aminothiophenol-modified surfaces for solar cells and fuel cell components. These developments align with global trends toward sustainable energy solutions and green chemistry practices.

The synthesis of 4-Aminothiophenol typically involves the reduction of 4-nitrothiophenol or through alternative pathways using protective group chemistry. Manufacturers and suppliers must maintain strict quality control measures to ensure product purity, as impurities can significantly affect the compound's performance in sensitive applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed for quality verification. Recent advancements in synthetic methodologies have focused on more efficient and environmentally friendly production processes, responding to the chemical industry's sustainability initiatives.

Market analysis indicates steady growth in demand for 4-Aminothiophenol (CAS 1193-02-8), particularly from the research and development sector. The compound's versatility continues to attract attention from academic institutions, government laboratories, and private research facilities worldwide. Suppliers often provide technical grade and high purity versions to meet different application requirements. Current pricing trends reflect the compound's specialized nature and the costs associated with its production and handling under controlled conditions.

Safety considerations for handling 4-ATP include proper personal protective equipment and adequate ventilation. While not classified under stringent regulatory categories, prudent laboratory practices should always be followed when working with this compound. Storage recommendations typically suggest keeping the material in a cool, dry place away from strong oxidizers and under inert atmosphere when possible to maintain stability over extended periods.

Future research directions for 4-Aminothiophenol applications may explore its potential in emerging fields such as molecular electronics, quantum dot assemblies, and smart materials. The compound's unique properties continue to inspire innovative applications at the intersection of chemistry, physics, and materials engineering. As nanotechnology advances, the role of 4-ATP as a molecular building block is expected to expand, potentially leading to breakthroughs in miniaturized devices and advanced sensor technologies.

For researchers and industry professionals seeking detailed technical information about 4-Aminothiophenol, numerous scientific publications and patents document its various applications and derivatives. The compound's CAS registry number (1193-02-8) serves as a reliable identifier for literature searches and regulatory compliance documentation. As analytical techniques become more sophisticated, new insights into the molecular behavior of p-aminothiophenol continue to emerge, further expanding its potential utility across multiple scientific disciplines.